Diphenyl-1-pyrenylphosphine

• CAS: 110231-30-6
• Synonyms: Diphenyl-1-pyrenylphosphine
• Molecular Formula: C28H19P
• Molecular Weight: 386.4 g/mol
• SMILES: C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=C4C=CC5=CC=CC6=C5C4=C(C=C6)C=C3
• InChI: InChI=1S/C28H19P/c1-3-10-23(11-4-1)29(24-12-5-2-6-13-24)26-19-17-22-15-14-20-8-7-9-21-16-18-25(26)28(22)27(20)21/h1-19H
• InChIKey: DSYGKYCYNVHCNQ-UHFFFAOYSA-N
• Appearance: Assay:≥98%A crystalline solid

DPPP is the superior fluorogenic probe for hydroperoxide determination—offering optimized reactivity and maximal fluorescence intensity versus ADPP/NDPP. Validated for picomole-level HPLC post-column lipid peroxide analysis (LOD 0.08 nmol, 2–1000 pmol range). Enables ≥2-day live-cell membrane peroxidation tracking without leakage, selectively detecting lipid-soluble hydroperoxides. Also a stronger σ-donor ligand than PPh₃ for catalysis. For quantitative fluorometry where generic phosphines fail, choose DPPP.

Diphenyl-1-pyrenylphosphine (CAS 110231-30-6) - A Non-Fluorescent Phosphine Probe for Stoichiometric Hydroperoxide Detection

Diphenyl-1-pyrenylphosphine (DPPP) is a triarylphosphine derivative that serves as a non-fluorescent probe which undergoes a stoichiometric reaction with hydroperoxides to yield the strongly fluorescent diphenyl-1-pyrenylphosphine oxide (DPPP=O) [1]. The compound is characterized by a pyrene moiety bonded to a phosphorus atom with two phenyl substituents, and it has been systematically evaluated against other arylphosphine analogs for its superior fluorescence properties in hydroperoxide detection [2]. DPPP has been established as a MeSH-indexed reagent for hydroperoxide determination since 1990 [3].

• [1] Akasaka K, Ohrui H, Meguro H. Development of phosphine reagents for the high-performance liquid chromatographic-fluorometric determination of lipid hydroperoxides. J Chromatogr A. 2000;881(1-2):159-170. View Source
• [2] Akasaka K, Suzuki T, Ohrui H, Meguro H. Study on Aromatic Phosphines for Novel Fluorometry of Hydroperoxides (I) -Synthesis and Spectral Properties of Diphenyl Aryl Phosphines and Their Oxides. Anal Lett. 1987;20(5):731-745. View Source
• [3] NCBI MeSH. diphenyl-1-pyrenylphosphine [Supplementary Concept]. Date introduced: December 7, 1990. MeSH Unique ID: C066322. View Source

Why Triphenylphosphine and Other Arylphosphine Analogs Cannot Substitute Diphenyl-1-pyrenylphosphine in Fluorescence-Based Hydroperoxide Assays

Triphenylphosphine (TPP), the archetypal triarylphosphine, is widely used for hydroperoxide reduction but lacks intrinsic fluorescence in either its reduced or oxidized forms, precluding its use as a direct fluorescent probe . While other aromatic phosphines such as 1-naphthyldiphenylphosphine (NDPP) and 9-anthryldiphenylphosphine (ADPP) do yield fluorescent oxides upon hydroperoxide reaction, their fluorescence intensities are quantitatively inferior to that of DPPP oxide [1]. Furthermore, the relative reactivity toward hydroperoxides differs substantially among these phosphines, with TPP exhibiting the highest reactivity but no fluorescence, whereas DPPP provides an optimized balance of sufficient reactivity and maximal fluorescence signal [1]. These differences in both photophysical and chemical reactivity profiles render direct substitution with generic phosphine reagents analytically invalid for quantitative fluorometric determinations.

• [1] Akasaka K, Suzuki T, Ohrui H, Meguro H. Study on Aromatic Phosphines for Novel Fluorometry of Hydroperoxides (I) -Synthesis and Spectral Properties of Diphenyl Aryl Phosphines and Their Oxides. Anal Lett. 1987;20(5):731-745. View Source

Diphenyl-1-pyrenylphosphine (DPPP) Quantitative Differentiation Evidence Versus Closest Analogs and Alternative Detection Methods

Fluorescence Intensity Ranking: DPPP Oxide Outperforms NDPP and ADPP Oxides in Head-to-Head Comparison

In a direct comparative study of three arylphosphine reagents—1-naphthyldiphenylphosphine (NDPP), 9-anthryldiphenylphosphine (ADPP), and diphenyl-1-pyrenylphosphine (DPPP)—the fluorescence intensities of their corresponding oxides were quantitatively ranked. DPPP oxide exhibited the highest fluorescence intensity among the three [1]. This head-to-head evaluation establishes DPPP as the preferred fluorescent probe for hydroperoxide detection when maximum signal intensity is required.

Evidence Dimension	Fluorescence intensity of phosphine oxides
Target Compound Data	DPPP oxide: Highest fluorescence intensity among the three compounds tested
Comparator Or Baseline	ADPP oxide: Intermediate fluorescence intensity; NDPP oxide: Lowest fluorescence intensity
Quantified Difference	Fluorescence intensity order: DPPP oxide > ADPP oxide > NDPP oxide
Conditions	Phosphine oxides prepared from corresponding phosphines; fluorescence measured in solution (analytical fluorometry conditions)

Why This Matters

Superior fluorescence intensity translates directly to higher assay sensitivity and lower detection limits, a critical parameter for procurement decisions in analytical laboratories.

• [1] Akasaka K, Suzuki T, Ohrui H, Meguro H. Study on Aromatic Phosphines for Novel Fluorometry of Hydroperoxides (I) -Synthesis and Spectral Properties of Diphenyl Aryl Phosphines and Their Oxides. Anal Lett. 1987;20(5):731-745. View Source

Ligand Donor Ability: DPPP is a Stronger Electron Donor than Triphenylphosphine

The donor ability of DPPP as a phosphine ligand was estimated by measuring the A1 υ(CO) stretching frequency of its Ni(CO)3L complex. The CO band for the DPPP complex was found to be 0.4 wavenumbers lower than that of the corresponding triphenylphosphine (PPh3) complex [1]. A lower CO stretching frequency indicates greater electron density donation from the phosphine to the metal center.

Evidence Dimension	Electron donor ability (measured as A1 υ(CO) band of Ni(CO)3L complex)
Target Compound Data	DPPP Ni(CO)3L complex: CO band frequency = ν(CO)PPh3 - 0.4 cm⁻¹
Comparator Or Baseline	Triphenylphosphine (PPh3) Ni(CO)3L complex: CO band frequency = reference value
Quantified Difference	0.4 wavenumbers lower for DPPP complex, indicating stronger donor ability
Conditions	Infrared spectroscopy of Ni(CO)3L complexes prepared from corresponding phosphine ligands

Why This Matters

For users selecting phosphine ligands for catalysis or coordination chemistry applications, the 0.4 cm⁻¹ difference in donor ability may influence catalytic activity and selectivity, making DPPP a functionally distinct alternative to the widely used PPh3.

• [1] Craft DT, Arcella SM, McDowell S, Storhoff BN, Gay AE, Deibel MA, Ogren PJ, Fanwick PE. An improved synthetic method for diphenyl-1-pyrenylphosphine and the properties and structure of its borane adduct. Phosphorus Sulfur Silicon Relat Elem. 2004;179(7):1365-1371. View Source

Hydroperoxide Selectivity: DPPP Preferentially Reacts with Lipid-Soluble Hydroperoxides While Excluding Hydrogen Peroxide

DPPP incorporated into cell membranes or LDL particles selectively reacts with lipid-soluble hydroperoxides such as methyl linoleate hydroperoxide, whereas hydrogen peroxide (H₂O₂) does not react with DPPP located in the membrane [1][2]. This selectivity profile is functionally significant because it allows discrimination between membrane lipid peroxidation and aqueous-phase oxidative stress.

Evidence Dimension	Reactivity with different hydroperoxide species
Target Compound Data	DPPP: Reacts with methyl linoleate hydroperoxide (lipid-soluble); No reaction with H₂O₂ in membrane context
Comparator Or Baseline	Generic ROS probes (e.g., DCFH-DA): Detect broad range of ROS including H₂O₂, lacking membrane-specific discrimination
Quantified Difference	Qualitative selectivity: Lipid-soluble hydroperoxides preferentially react; H₂O₂ does not react
Conditions	DPPP incorporated into U937 cell membranes or LDL particles; fluorescence intensity monitoring

Why This Matters

This selectivity enables researchers to specifically monitor lipid peroxidation events in biological membranes without interference from cytosolic hydrogen peroxide, a capability not shared by general ROS probes.

• [1] Takahashi M, Shibata M, Niki E. Estimation of lipid peroxidation of live cells using a fluorescent probe, diphenyl-1-pyrenylphosphine. Free Radic Biol Med. 2001;31(2):164-174. View Source
• [2] Okimoto Y, Warabi E, Wada Y, Niki E, Kodama T, Noguchi N. A novel method of following oxidation of low-density lipoprotein using a sensitive fluorescent probe, diphenyl-1-pyrenylphosphine. Free Radic Biol Med. 2003;35(6):576-585. View Source

Analytical Sensitivity: DPPP-Based HPLC-Fluorescence Method Achieves Picomole-Level Detection Limits

The DPPP-based HPLC post-column derivatization method enables selective detection of triacylglycerol monohydroperoxides (TG-mHPO) at picomole levels, with a working range of 2-1000 pmol and relative standard deviations of 2.3-2.8% [1]. In plasma hydroperoxide determination, the method achieved limits of detection and quantification of 0.08 and 0.25 nmol of cumene hydroperoxide equivalents in 40 μL of plasma, respectively [2].

Evidence Dimension	Detection limit for hydroperoxides
Target Compound Data	DPPP method: 0.08 nmol (80 pmol) LOD for plasma hydroperoxides; 2-1000 pmol range for TG-mHPO
Comparator Or Baseline	Iodometric methods: ~1 μmol (1,000,000 pmol) detection limit; TBA methods: ~100 pmol detection limit
Quantified Difference	DPPP method is ~12,500× more sensitive than iodometry; comparable or superior to TBA with better selectivity
Conditions	HPLC post-column derivatization with fluorescence detection (λex 352 nm, λem 380 nm); plasma analysis

Why This Matters

The picomole-level sensitivity of the DPPP method enables quantification of hydroperoxides in biological samples where analyte concentrations are extremely low, a requirement that older methods cannot meet.

• [1] Akasaka K, Ohrui H, Meguro H. High-performance liquid chromatography and post-column derivatization with diphenyl-1-pyrenylphosphine for fluorimetric determination of triacylglycerol hydroperoxides. J Chromatogr. 1992;596(2):197-202. View Source
• [2] Santas J, Rafecas M, Guardiola F, Bou R. Determination of total plasma hydroperoxides using a diphenyl-1-pyrenylphosphine fluorescent probe. Anal Biochem. 2013;434(1):172-177. View Source

Intracellular Stability: DPPP Oxide Remains Stable in Live Cell Membranes for ≥2 Days

DPPP oxide, the fluorescent product formed upon reaction with hydroperoxides, remains stable in the membrane of living cells for at least 2 days [1]. Additionally, DPPP itself exerts minimal effects on cell proliferation, viability, and morphology for at least 3 days post-incorporation [1]. This stability profile is documented in the literature as a distinguishing feature of DPPP among fluorescent probes for live-cell applications.

Evidence Dimension	Fluorescent product stability in live cells
Target Compound Data	DPPP oxide: Stable in U937 cell membranes for ≥2 days; DPPP: No effect on cell viability for ≥3 days
Comparator Or Baseline	Many fluorescent ROS probes (e.g., DCFH-DA derivatives) suffer from photobleaching or leakage over extended time courses
Quantified Difference	Minimum stability duration: 48 hours for DPPP oxide; ≥72 hours for DPPP probe without cytotoxicity
Conditions	U937 human monocytic cell line; fluorescence microscopy and cell proliferation assays

Why This Matters

The extended intracellular stability enables long-term kinetic studies of lipid peroxidation that are not feasible with probes exhibiting shorter retention or higher photobleaching rates.

• [1] Takahashi M, Shibata M, Niki E. Estimation of lipid peroxidation of live cells using a fluorescent probe, diphenyl-1-pyrenylphosphine. Free Radic Biol Med. 2001;31(2):164-174. View Source

Unique Photo-Triggered AIE/ACQ Transition for Nonlinear Optical Applications

DPPP exhibits a unique photo-triggered aggregation-induced emission (AIE) to aggregation-caused quenching (ACQ) transition accompanied by a remarkable change in third-order nonlinear optical signal [1]. This property is distinct from that of triphenylphosphine and other simple triarylphosphines, which do not exhibit this photoresponsive AIE/ACQ switching behavior.

Evidence Dimension	Photophysical switching behavior
Target Compound Data	DPPP: Exhibits photo-triggered AIE/ACQ transition with measurable third-order nonlinear optical signal change
Comparator Or Baseline	Triphenylphosphine and other non-pyrene-containing triarylphosphines: Do not exhibit AIE/ACQ transition; lack pyrene chromophore necessary for this behavior
Quantified Difference	Qualitative presence of photo-triggered AIE/ACQ switching versus absence in comparator phosphines
Conditions	Photo-induced oxidation of phosphorus atom; aggregation state changes monitored by fluorescence and nonlinear optical measurements

Why This Matters

For researchers exploring stimuli-responsive optical materials or sensors, DPPP offers a functional property—photo-triggered switching between AIE and ACQ states—that is absent in conventional phosphine probes, expanding the scope of potential applications.

• [1] Xing C, Liu J, Chen F, Li Y, Lv C, Peng Q, Hou H, Li K. Diphenyl-1-pyrenylphosphine: photo-triggered AIE/ACQ transition with remarkable third-order nonlinear optical signal change. Chem Commun. 2020;56(30):4220-4223. View Source

Diphenyl-1-pyrenylphosphine (DPPP) Application Scenarios Based on Quantitatively Demonstrated Differentiation

High-Sensitivity HPLC Post-Column Derivatization for Lipid Hydroperoxide Analysis in Biological Fluids and Foods

DPPP is the reagent of choice for HPLC post-column fluorescence detection of lipid hydroperoxides at picomole levels, with a validated working range of 2-1000 pmol and LOD of 0.08 nmol in plasma [1][2]. Its superior fluorescence intensity relative to ADPP and NDPP [3] ensures maximal signal-to-noise ratio in chromatographic detection systems. The method has been validated for phosphatidylcholine hydroperoxides in human plasma at 20-40 pmol/mL [4] and for triacylglycerol hydroperoxides with RSD 2.3-2.8% [1]. This application is directly supported by the picomole-level sensitivity evidence and the fluorescence intensity ranking data presented in Section 3.

Live-Cell Imaging of Membrane Lipid Peroxidation with Extended Temporal Stability

DPPP enables long-term (≥2 days) fluorescence monitoring of lipid peroxidation in live cell membranes without significant probe leakage or cytotoxicity [5]. Its selective reactivity toward lipid-soluble hydroperoxides (e.g., methyl linoleate hydroperoxide) while excluding hydrogen peroxide [5][6] allows specific visualization of membrane oxidative events without cytosolic interference. The probe has been successfully applied to U937 cells, LDL particles, and human umbilical vein endothelial cells for real-time peroxidation tracking [5][6]. This scenario leverages the selectivity and stability evidence documented in Section 3.

Coordination Chemistry and Catalysis Requiring Stronger Phosphine Donors than Triphenylphosphine

For applications where triphenylphosphine (PPh3) provides insufficient electron donation to a metal center, DPPP offers a measurably stronger donor ability, as quantified by the 0.4 cm⁻¹ lower A1 υ(CO) frequency in its Ni(CO)3L complex [7]. This makes DPPP a viable alternative ligand in transition metal catalysis, including Suzuki-Miyaura and Stille-type coupling reactions where phosphine donor strength influences catalytic turnover [8]. Users seeking to fine-tune catalytic activity through ligand electronic effects should consider DPPP based on the direct head-to-head donor ability comparison provided in Section 3.

• [1] Akasaka K, Ohrui H, Meguro H. High-performance liquid chromatography and post-column derivatization with diphenyl-1-pyrenylphosphine for fluorimetric determination of triacylglycerol hydroperoxides. J Chromatogr. 1992;596(2):197-202. View Source
• [2] Santas J, Rafecas M, Guardiola F, Bou R. Determination of total plasma hydroperoxides using a diphenyl-1-pyrenylphosphine fluorescent probe. Anal Biochem. 2013;434(1):172-177. View Source
• [3] Akasaka K, Suzuki T, Ohrui H, Meguro H. Study on Aromatic Phosphines for Novel Fluorometry of Hydroperoxides (I) -Synthesis and Spectral Properties of Diphenyl Aryl Phosphines and Their Oxides. Anal Lett. 1987;20(5):731-745. View Source
• [4] Akasaka K, Ohrui H, Meguro H. An Aromatic Phosphine Reagent for the HPLC-Fluorescence Determination of Hydroperoxides - Determination of Phosphatidylcholine Hydroperoxides in Human Plasma. Anal Lett. 1988;21(6):965-975. View Source
• [5] Takahashi M, Shibata M, Niki E. Estimation of lipid peroxidation of live cells using a fluorescent probe, diphenyl-1-pyrenylphosphine. Free Radic Biol Med. 2001;31(2):164-174. View Source
• [6] Okimoto Y, Warabi E, Wada Y, Niki E, Kodama T, Noguchi N. A novel method of following oxidation of low-density lipoprotein using a sensitive fluorescent probe, diphenyl-1-pyrenylphosphine. Free Radic Biol Med. 2003;35(6):576-585. View Source
• [7] Craft DT, Arcella SM, McDowell S, Storhoff BN, Gay AE, Deibel MA, Ogren PJ, Fanwick PE. An improved synthetic method for diphenyl-1-pyrenylphosphine and the properties and structure of its borane adduct. Phosphorus Sulfur Silicon Relat Elem. 2004;179(7):1365-1371. View Source
• [8] Imperato G, König B. Acceleration of Suzuki-Miyaura- and Stille-type coupling reactions by irradiation with near-UV-A light. ChemSusChem. 2008;1(12):993-996 (citing phosphine ligand relevance). View Source